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Compound of Interest

Compound Name: Benzoyl isothiocyanate

Cat. No.: B118865

This in-depth guide serves as a critical resource for researchers, scientists, and drug
development professionals, providing comprehensive safety protocols and hazard information
for the handling and use of benzoyl isothiocyanate. The following sections detail the
toxicological properties, handling procedures, and emergency responses necessary for the
safe utilization of this compound in a laboratory setting.

Hazard Identification and Classification

Benzoyl isothiocyanate is classified as a hazardous substance requiring careful handling to
mitigate risks. The Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals provides a clear framework for understanding its primary hazards.

Table 1: GHS Hazard Classification for Benzoyl Isothiocyanate
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[1]
Serious Eye Damage/Eye H318: Causes serious eye
o Category 1
Irritation damagel[1]
) o H317: May cause an allergic
Skin Sensitization Category 1 ] )
skin reaction[1]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]
skin[1]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[1]

EUHO032: Contact with acids
Supplemental Hazard - ] ]
liberates very toxic gas

This table summarizes the primary hazard classifications for benzoyl isothiocyanate based on
available safety data sheets. It is crucial to consult the specific SDS for the product in use for
the most accurate and complete information.

Physical and Chemical Properties

Understanding the physical and chemical properties of benzoyl isothiocyanate is fundamental
to its safe handling and storage.

Table 2: Physical and Chemical Properties of Benzoyl Isothiocyanate

Property Value

Molecular Formula CsHsNOSJ1]

Appearance Liquid

Boiling Point 128-131 °C at 15 mmHg
Density 1.214 g/mL at 25 °C

Flash Point 113 °C (235.4 °F) - closed cup

Refractive Index

n20/D 1.6354
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Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is mandatory to minimize exposure and

ensure a safe laboratory environment.

Handling

Ventilation: Always handle benzoyl isothiocyanate in a well-ventilated area, preferably
within a chemical fume hood to avoid inhalation of vapors.[2]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is required. This
includes:

o Eye Protection: Wear chemical safety goggles and a face shield.[2]

o Hand Protection: Wear appropriate chemical-resistant gloves. Inspect gloves prior to use
and dispose of them properly after handling.[2]

o Body Protection: Wear a lab coat and other protective clothing to prevent skin contact.[2]

Hygiene Practices: Wash hands thoroughly after handling. Do not eat, drink, or smoke in
areas where the chemical is used.[2] Contaminated work clothing should not be allowed out
of the workplace and should be washed before reuse.[2]

Storage

Container: Keep the container tightly closed in a dry and well-ventilated place.[2]

Temperature: For maintaining product quality, refrigeration is recommended.[2] Store locked
up.[2]

Incompatible Materials: Avoid contact with strong oxidizing agents and acids.[2] Contact with
acids liberates very toxic gas.[2] The substance is also moisture-sensitive.[2]

Emergency Procedures

A clear and well-rehearsed emergency plan is critical when working with hazardous materials

like benzoyl isothiocyanate.
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First-Aid Measures

General Advice: If exposure occurs, immediately seek medical attention and show the safety
data sheet to the attending physician.[2]

If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth. Do NOT induce
vomiting.[2]

If on Skin: Wash off immediately with plenty of soap and water. If skin irritation or a rash
occurs, get medical advice/attention.[2]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.[2]

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. If not
breathing, give artificial respiration. Do not use the mouth-to-mouth method if the victim
ingested or inhaled the substance.[2]

Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, carbon dioxide (COZ2), dry chemical, or
alcohol-resistant foam.[2]

Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating
gases and vapors, including nitrogen oxides (NOXx), carbon monoxide (CO), carbon dioxide
(C0O2), and sulfur oxides.[2]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[2]

Accidental Release Measures

Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective
equipment. Evacuate personnel to safe areas and keep people away from and upwind of the
spill.[2]

Environmental Precautions: Prevent the substance from entering drains as it should not be
released into the environment.[2]
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o Containment and Cleanup: Soak up the spill with inert absorbent material and place it in a
suitable, closed container for disposal.[2]

Logical Workflow for Safe Handling

The following diagram illustrates the logical progression of safety considerations when working
with benzoyl isothiocyanate.
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Benzoyl Isothiocyanate Safety Workflow

Preparation
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:

Review Safety Data Sheet

:

Select Appropriate PPE
(Gloves, Goggles, Lab Coat, Face Shield)

:

Prepare Engineering Controls
(Fume Hood)

Handling andetorage

Follow Safe Handling Procedures

:

Store in a Cool, Dry, Well-Ventilated Area

l Emergency Response

Avoid Incompatible Materials
(Acids, Oxidizing Agents)

Accidental Release Personal Exposure

Post-Incident Actions

Decontaminate Area and Equipment Administer First Aid
Dispose of Waste Properly Seek Immediate Medical Attention

v

Complete Incident Report

Click to download full resolution via product page

Caption: Logical workflow for handling benzoyl isothiocyanate safely.
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Toxicological Information

Benzoyl isothiocyanate is toxic if swallowed and may cause an allergic skin reaction.[1][2] It
Is also known to cause serious eye damage.[1][2]

Note on Experimental Protocols: The toxicological data presented in safety data sheets are
summaries of extensive testing. The detailed experimental protocols for these studies are not
typically included in standard safety documentation and would require consultation of
specialized toxicological literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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